Cas no 2171681-15-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxy-2-methylpropyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxy-2-methylpropyl)carbamoylbutanoic acid
• CAS No: 2171681-15-3
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5965322
• PubChem ID: 165577736
• Update Time: 2025-05-27

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxy-2-methylpropyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxy-2-methylpropyl)carbamoylbutanoic acid
• 2171681-15-3
• EN300-1538215
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(3-hydroxy-2-methylpropyl)carbamoyl]butanoic acid

• Inchi： 1S/C24H28N2O6/c1-15(13-27)12-25-23(30)21(10-11-22(28)29)26-24(31)32-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21,27H,10-14H2,1H3,(H,25,30)(H,26,31)(H,28,29)
• InChI Key： MMBJNKTWRGRRKZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C)CO)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxy-2-methylpropyl)carbamoylbutanoic acid

Comprehensive Overview of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxy-2-methylpropyl)carbamoylbutanoic acid (CAS No. 2171681-15-3)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxy-2-methylpropyl)carbamoylbutanoic acid (CAS No. 2171681-15-3) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amino functionality, enabling controlled elongation of peptide chains. Researchers and pharmaceutical developers frequently search for high-purity Fmoc-amino acids to ensure optimal yields and minimal side reactions during synthesis.

The structural complexity of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxy-2-methylpropyl)carbamoylbutanoic acid makes it a valuable building block for designing peptide-based therapeutics. Its carboxylic acid and hydroxy functionalities offer versatile reactivity, allowing for further modifications or conjugation with other biomolecules. In recent years, the demand for custom peptide synthesis has surged, driven by advancements in biotechnology and drug discovery. This compound aligns with trends in targeted drug delivery and precision medicine, where peptides play a pivotal role in developing novel treatments for diseases like cancer and metabolic disorders.

From a synthetic perspective, the CAS No. 2171681-15-3 compound is often sought after for its compatibility with automated peptide synthesizers. Its hydrophilic properties enhance solubility in common organic solvents, facilitating efficient coupling reactions. Additionally, the presence of the 3-hydroxy-2-methylpropyl moiety introduces steric considerations, which can influence peptide folding and stability. These characteristics are particularly relevant in the context of peptide mimetics and bioactive scaffold design, areas that have gained traction in academic and industrial research.

The compound’s relevance extends to proteomics and bioconjugation, where it serves as a linker or spacer in antibody-drug conjugates (ADCs) and other biopharmaceuticals. With the growing interest in personalized therapies, researchers are exploring its potential in creating tailored peptide sequences for specific clinical applications. Furthermore, its Fmoc-protected amine group ensures compatibility with standard deprotection protocols, making it a reliable choice for high-throughput screening and combinatorial chemistry.

In the context of green chemistry, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxy-2-methylpropyl)carbamoylbutanoic acid is also notable for its potential in reducing waste during peptide synthesis. Innovations in sustainable synthesis methods, such as flow chemistry and microwave-assisted reactions, have further highlighted the importance of high-quality intermediates like this compound. As the pharmaceutical industry shifts toward eco-friendly practices, the demand for efficient and recyclable reagents continues to rise.

In summary, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxy-2-methylpropyl)carbamoylbutanoic acid (CAS No. 2171681-15-3) is a multifaceted compound with significant applications in peptide chemistry, drug development, and bioconjugation. Its unique structural features and compatibility with modern synthetic techniques make it indispensable for researchers aiming to push the boundaries of therapeutic innovation. Whether for academic exploration or industrial-scale production, this compound remains a cornerstone in the evolving landscape of biomedical research.